N-(cyclohexylmethyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(cyclohexylmethyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H21NO2S/c1-12-7-9-14(10-8-12)18(16,17)15-11-13-5-3-2-4-6-13/h7-10,13,15H,2-6,11H2,1H3
• InChI Key: DFRIFPMABQYFCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2CCCCC2
• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol

Description

N-(Cyclohexylmethyl)-4-methylbenzenesulfonamide, also known as Cys-MBS, is a synthetic organic compound belonging to the class of compounds known as sulfonamides. It is a colorless, crystalline solid with a melting point of 136°C. Cys-MBS is used in a variety of scientific research applications, including as a reagent in organic synthesis, as an anesthetic, and as a biochemical and physiological agent.

Scientific Research Applications

• Synthetic Applications

  • N-Cyano-N-phenyl-p-methylbenzenesulfonamide, a related compound, has been used in the electrophilic cyanation of aryl and heteroaryl bromides for synthesizing benzonitriles. This process is efficient for various aryl bromides, including functionalized substrates and is significant in the synthesis of pharmaceutical intermediates (Anbarasan, Neumann, & Beller, 2011).

• Structural Characterization

  • The structural determination of related sulfonamide compounds, such as N-[(Butylamino)carbonyl]-4-methylbenzenesulfonamide, has been achieved through methods like crystallography, revealing insights into their molecular conformation and stabilization through hydrogen bonding and van der Waals interactions (Nirmala & Gowda, 1981).

• Computational and Structural Analysis

  • Computational studies, including density functional theory (DFT), have been conducted on similar sulfonamide molecules to investigate their structural and electronic properties. Such studies offer insights into the molecular electrostatic potential, vibrational wave numbers, and reactivity descriptors, enhancing the understanding of these compounds at the molecular level (Murthy et al., 2018).

• Pharmacological Research

  • While specific applications of N-(cyclohexylmethyl)-4-methylbenzenesulfonamide in pharmacology aren't directly mentioned, related sulfonamide compounds have been studied for their potential in medical applications such as diabetes treatment, showcasing the versatility of sulfonamides in drug development (Pollen et al., 1960).

• Catalytic Applications

  • Sulfonamide-substituted compounds, like 4-tert-butylbenzenesulfonamide, have been used in oxidation catalyst designs due to their solubility, stability, and efficacy in oxidation reactions, indicating the potential utility of similar sulfonamide compounds in catalytic processes (Işci et al., 2014).